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Compound of Interest

Compound Name: Vialinin A

Cat. No.: B1662646

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the identification and study of protein targets of
Vialinin A, a natural p-terphenyl compound with known anti-inflammatory and antioxidant
properties. The primary method described is affinity purification followed by mass spectrometry
(AP-MS), a powerful technique for elucidating the protein interactome of a small molecule.

Introduction to Vialinin A

Vialinin A is a bioactive compound isolated from the edible mushroom Thelephora vialis. It has
been identified as a potent inhibitor of several ubiquitin-specific peptidases (USPs), including
USP4, USP5, and sentrin/SUMO-specific protease 1 (SENP1).[1][2][3] Through its inhibitory
activity, Vialinin A modulates key signaling pathways, such as the Keapl-Nrf2-ARE and
Rheb/mTOR pathways, which are critical in cellular stress responses, inflammation, and cell
growth.[1][4][5] Understanding the full spectrum of Vialinin A's protein targets is crucial for
elucidating its mechanism of action and for the development of novel therapeutics.

Quantitative Data Summary

The following table summarizes the known inhibitory concentrations (IC50) of Vialinin A
against some of its identified targets. This data is essential for designing experiments,
particularly for determining the appropriate concentrations for cell treatments.
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Target Protein IC50 (pM) Reference
USP4 1.5 [2]
USP5/isopeptidase T 5.9 [2]

UCH-L1 22.3 [2]

SENP1 1.64

A molecular docking study has also provided theoretical binding affinities of Vialinin A and
related compounds to USP4. The empirical energy of interaction (AE) for Vialinin A with the
V98 binding site of USP4 was calculated to be -113.15 kcal/mol, suggesting a strong
interaction.

Signaling Pathways Modulated by Vialinin A

Vialinin A has been shown to impact at least two major signaling pathways. The diagrams
below, generated using the DOT language, illustrate the points of intervention for Vialinin A.
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Caption: Vialinin A's role in the Keapl-Nrf2-ARE pathway.
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Preparation

1. Prepare Vialinin A-conjugated beads

2. Prepare control beads
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4. Incubate lysate with Vialinin A beads 5. Incubate lysate with control beads

6. Wash beads to remove
non-specific binders
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7. Elute bound proteins

!

8. SDS-PAGE and protein visualization
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9. In-gel digestion and LC-MS/MS analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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